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An In-Depth Technical Guide to the Physical Properties of 6-Methylchromone-2-carboxylic
Acid

Introduction
6-Methylchromone-2-carboxylic acid is a member of the chromone family, a class of

compounds based on the 1,4-benzopyrone scaffold.[1] This heterocyclic motif is of significant

interest to researchers in medicinal chemistry and materials science due to its prevalence in

bioactive natural products and its utility as a versatile synthetic intermediate.[2] A thorough

understanding of its fundamental physical properties, such as appearance and melting point, is

a critical prerequisite for its application in drug discovery, synthesis of fluorescent dyes, and

development of advanced materials.[2] This guide provides a detailed examination of these

properties, grounded in data from authoritative sources and supplemented with practical

experimental protocols for their verification.

Core Physicochemical Characteristics
A summary of the key identifying and physical properties of 6-Methylchromone-2-carboxylic
acid is presented below. This data is essential for laboratory handling, reaction setup, and

analytical characterization.
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Property Value Source(s)

Molecular Formula C₁₁H₈O₄ [2][3][4]

Molecular Weight 204.18 g/mol [2][3][4]

CAS Number 5006-44-0 [2][3]

Appearance
Off-white to light yellow/orange

powder or crystal
[2]

Melting Point 262-270 °C [1][2][3][5]

Purity (Typical) ≥98% (HPLC) [2][3]

Detailed Analysis of Physical Properties
Appearance
6-Methylchromone-2-carboxylic acid is consistently described as a solid at room

temperature. Its appearance is reported by various suppliers as an "off-white powder"[2] or

ranging from "white to light yellow to light orange powder to crystal". This slight variation in

color is common for organic solids and can be attributed to factors such as residual solvents,

minor impurities, or differences in crystalline structure (polymorphism) resulting from the

specific synthesis and purification process used. For most research applications, this level of

color variation is acceptable, provided the purity, as determined by methods like HPLC or

melting point analysis, meets the required standard.

Melting Point
The melting point is a critical indicator of a compound's identity and purity. For 6-
Methylchromone-2-carboxylic acid, the literature and supplier data report a melting point in

the range of 262-270 °C.[1][2][3][5] Specifically, different sources list it as 262-268 °C[2] and

267-270 °C.[1][3][5]

The reporting of a melting "range" rather than a single point is standard practice and highly

informative. A narrow melting range (e.g., 1-2 °C) is characteristic of a highly pure substance.

Conversely, the presence of impurities disrupts the crystal lattice, typically causing the melting

process to begin at a lower temperature and occur over a wider range—a phenomenon known
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as melting point depression. Therefore, the observed range of 262-270 °C across different

batches and suppliers provides researchers with a reliable benchmark for assessing the purity

of their own samples.

Experimental Protocol: Melting Point Determination
To ensure the identity and purity of 6-Methylchromone-2-carboxylic acid in a laboratory

setting, a precise melting point determination is essential. The following protocol outlines the

standard procedure using a modern digital melting point apparatus.

Objective: To accurately determine the melting point range of a solid sample of 6-
Methylchromone-2-carboxylic acid.

Materials:

Sample of 6-Methylchromone-2-carboxylic acid

Capillary tubes (sealed at one end)

Digital melting point apparatus

Spatula

Mortar and pestle (if sample is not a fine powder)

Methodology:

Sample Preparation:

Ensure the sample is completely dry and in the form of a fine powder. If necessary, gently

grind the crystalline sample using a mortar and pestle.

Tap the open end of a capillary tube into the powder to pack a small amount of the sample

into the tube.

Invert the tube and tap the sealed end gently on a hard surface, or drop it down a long

glass tube, to tightly pack the sample to a height of 2-3 mm at the bottom. A densely

packed sample ensures efficient and uniform heat transfer.
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Apparatus Setup:

Set the starting temperature on the apparatus to approximately 20 °C below the expected

melting point (e.g., ~240 °C).

Set a slow ramp rate of 1-2 °C per minute. A slow rate is crucial for accurately observing

the onset and completion of melting, preventing overshooting of the true melting range.

Measurement:

Insert the packed capillary tube into the heating block of the apparatus.

Begin the heating program.

Observe the sample closely through the magnified viewing port.

Record the temperature at which the first drop of liquid appears (T₁). This is the onset of

melting.

Continue observing and record the temperature at which the last solid particle melts into a

clear liquid (T₂). This is the completion of melting.

Interpretation:

The recorded melting point is the range T₁ to T₂.

Compare the observed range to the literature value (262-270 °C). A sharp range (≤ 2 °C)

within this window indicates high purity. A broad or depressed range suggests the

presence of impurities.

Workflow Visualization
The logical flow for the experimental determination of a compound's melting point can be

visualized as follows.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2957295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Instrumental Analysis Data Interpretation

Obtain Dry Sample Grind to Fine Powder Pack Capillary Tube
(2-3 mm height)

Set Start Temp & Ramp Rate
(1-2 °C/min)

Insert
Sample Heat and Observe Record T1 (Onset)

& T2 (Clear Point)
Compare Observed Range

(T1-T2) to Literature
Assess Purity

(Sharp vs. Broad Range)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Conclusion
The physical properties of 6-Methylchromone-2-carboxylic acid, particularly its off-white

crystalline appearance and high melting point of 262-270 °C, are defining characteristics that

are fundamental to its identity and quality assessment.[1][2][3][5] For researchers and drug

development professionals, verifying these properties using standardized protocols is a crucial

first step in ensuring the reliability and reproducibility of their scientific work, whether it involves

complex organic synthesis or the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2957295#physical-properties-like-melting-point-and-
appearance-of-6-methylchromone-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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